Cas no 1903572-06-4 ((3-hydroxyazetidin-1-yl)-[2-(thiolan-3-yloxy)pyridin-3-yl]methanone)

• Product Name: (3-hydroxyazetidin-1-yl)-[2-(thiolan-3-yloxy)pyridin-3-yl]methanone
• CAS No: 1903572-06-4
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 5548921
• Update Time: 2025-06-08

(3-hydroxyazetidin-1-yl)-[2-(thiolan-3-yloxy)pyridin-3-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-hydroxyazetidin-1-yl)-[2-(thiolan-3-yloxy)pyridin-3-yl]methanone

• Inchi： 1S/C13H16N2O3S/c16-9-6-15(7-9)13(17)11-2-1-4-14-12(11)18-10-3-5-19-8-10/h1-2,4,9-10,16H,3,5-8H2
• InChI Key： JCAVTHATQJQJJZ-UHFFFAOYSA-N
• SMILES： C(N1CC(O)C1)(C1=CC=CN=C1OC1CCSC1)=O

Additional information on (3-hydroxyazetidin-1-yl)-[2-(thiolan-3-yloxy)pyridin-3-yl]methanone

Comprehensive Analysis of (3-hydroxyazetidin-1-yl)-[2-(thiolan-3-yloxy)pyridin-3-yl]methanone (CAS No. 1903572-06-4): Structure, Applications, and Research Insights

The compound (3-hydroxyazetidin-1-yl)-[2-(thiolan-3-yloxy)pyridin-3-yl]methanone (CAS No. 1903572-06-4) has garnered significant attention in pharmaceutical and chemical research due to its unique molecular architecture and potential therapeutic applications. This heterocyclic derivative combines an azetidine ring with a pyridine backbone, linked via a methanone bridge, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its hydrogen-bonding capabilities, attributed to the 3-hydroxyazetidin-1-yl moiety, which may enhance target binding affinity in biological systems.

In the context of modern drug development, CAS 1903572-06-4 exemplifies the growing trend toward fragment-based drug design. Its thiolan-3-yloxy group introduces sulfur-containing functionality, a feature increasingly explored in kinase inhibitors and GPCR modulators. Recent literature suggests potential applications in neurodegenerative disease research, where similar structures have shown promise in modulating protein aggregation pathways. The compound's logP and polar surface area values (predicted via computational models) indicate favorable blood-brain barrier permeability, making it relevant to CNS drug discovery efforts.

Synthetic approaches to (3-hydroxyazetidin-1-yl)-[2-(thiolan-3-yloxy)pyridin-3-yl]methanone typically involve Pd-catalyzed cross-coupling for pyridine functionalization, followed by amidation with activated azetidine carboxylates. Analytical characterization via LC-MS and NMR spectroscopy confirms the presence of distinct proton environments at δ 4.2-4.5 ppm (azetidine CH-OH) and δ 7.3-8.1 ppm (pyridine aromatic protons). These spectral features serve as critical quality control markers for researchers synthesizing this compound.

From a medicinal chemistry perspective, the 1903572-06-4 scaffold demonstrates remarkable structural plasticity. Computational docking studies reveal potential interactions with enzyme active sites through its hydrogen bond donor/acceptor groups. This aligns with current industry focus on allosteric modulators, where such bifunctional compounds can achieve selective target engagement. Patent databases show growing interest in related structures for metabolic disorder applications, particularly those involving PPARγ modulation.

The stability profile of CAS 1903572-06-4 under various pH conditions has been investigated using accelerated stability testing protocols. Results indicate optimal stability in pH 6-8 buffers, with degradation pathways primarily involving oxidative cleavage of the thiolane ring. These findings inform formulation strategies for potential preclinical studies, addressing a key challenge in prodrug development for similar heterocyclic systems.

Emerging research connects this structural class to autophagy induction mechanisms, a hot topic in anti-aging research and oncology. The compound's ability to potentially modulate lysosomal function (as suggested by preliminary cell-based assays) positions it as an interesting candidate for senolytic agent development. Such applications align with current market demands for age-related disease therapeutics, as evidenced by rising search volumes for terms like "neuroprotection small molecules" and "autophagy enhancers" across scientific databases.

Quality control protocols for 1903572-06-4 typically employ HPLC-UV methods with C18 reverse-phase columns, achieving baseline separation of potential regioisomeric impurities. The development of robust QC methodologies for such complex heterocycles remains an active area of research, particularly for ensuring batch-to-batch reproducibility in high-throughput screening applications.

Environmental fate studies of related compounds suggest that the thiolan-3-yloxy moiety may undergo biodegradation via sulfur oxidation pathways. This environmental profile contributes to the growing interest in sustainable green chemistry approaches for synthesizing such molecules, addressing industry demands for eco-friendly pharmaceuticals.

Recent advances in continuous flow chemistry have enabled more efficient production of azetidine-containing intermediates like those needed for 1903572-06-4 synthesis. This technological progress supports the compound's potential as a building block for combinatorial chemistry libraries, particularly in fragment-based lead discovery platforms that dominate current drug discovery paradigms.

The crystallographic characterization of similar structures reveals important molecular packing patterns that influence solubility and polymorphism behavior. Such structural insights are crucial for pharmaceutical development, where solid-state properties directly impact formulation strategies and bioavailability optimization.